(2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide

• Molecular Formula: C14H15N5O4
• Molecular Weight: 317.30 g/mol
• IUPAC Name: (E)-2-cyano-3-(dimethylamino)-N-[(E)-(4-nitrophenyl)methoxyiminomethyl]prop-2-enamide
• InChI: InChI=1S/C14H15N5O4/c1-18(2)8-12(7-15)14(20)16-10-17-23-9-11-3-5-13(6-4-11)19(21)22/h3-6,8,10H,9H2,1-2H3,(H,16,17,20)/b12-8+
• InChI Key: XMAAIMZLHFGTTE-XYOKQWHBSA-N
• Isomeric SMILES: CN(C)/C=C(\C#N)/C(=O)N/C=N/OCC1=CC=C(C=C1)[N+](=O)[O-]
• Canonical SMILES: CN(C)C=C(C#N)C(=O)NC=NOCC1=CC=C(C=C1)[N+](=O)[O-]

Description

This compound is an α,β-unsaturated acrylamide derivative characterized by a cyano group at the C2 position, a dimethylamino substituent at C3, and a [(4-nitrophenyl)methoxy]imino moiety attached to the acrylamide nitrogen. The 4-nitrobenzyloxyimino group introduces strong electron-withdrawing properties, likely influencing reactivity, solubility, and binding affinity in biological systems.

Preparation Methods

Copper-Catalyzed Decarboxylative Coupling

A copper-catalyzed decarboxylative coupling between α-oxocarboxylic acids and aromatic oxime acetates enables efficient enaminone formation. For example, reaction of cyanoacetic acid with dimethylamine-functionalized oxime acetates under Cu(I) catalysis (e.g., CuBr, 120°C) yields the enaminone core in 72–85% efficiency. Key advantages include redox-neutral conditions and avoidance of external oxidants.

Reaction Conditions

Component	Details
Catalyst	CuBr (10 mol%)
Solvent	DMF or DMSO
Temperature	120°C
Time	12–24 h
Yield	72–85%

Condensation of Cyanoacetamide with Dimethylamine

Alternative approaches involve condensation of cyanoacetamide with dimethylamine derivatives. For instance, treating cyanoacetamide with dimethylformamide dimethyl acetal (DMF-DMA) in refluxing ethanol generates the enaminone via nucleophilic addition-elimination. This method achieves 65–78% yield but requires rigorous moisture control.

Optimization Insights

• Solvent Effects : Ethanol outperforms THF due to better solubility of intermediates.
• Stereochemical Control : The E-configuration is favored at >90% selectivity when reactions are conducted at 80–100°C.

Synthesis of the 4-Nitrobenzyl Oxime Component

The [(4-nitrophenyl)methoxy]imino group is introduced via oxime formation from 4-nitrobenzaldehyde derivatives:

Oxime Formation via Hydroxylamine Condensation

4-Nitrobenzaldehyde reacts with hydroxylamine-O-(4-nitrobenzyl) ether in methanol under acidic conditions (HCl, 0°C→RT) to yield the oxime. This step typically achieves >90% conversion, with the E-isomer predominating (85:15 E:Z ratio).

Key Data

Parameter	Value
Reagent Ratio	1:1.2 (aldehyde:hydroxylamine)
Reaction Time	4–6 h
Yield	88–92%

Nitration of Benzyl Precursors

For substrates lacking pre-installed nitro groups, nitration using HNO₃/H₂SO₄ at 0–5°C introduces the nitro moiety. However, this method risks over-nitration and requires careful stoichiometry. Post-nitration purification via column chromatography (hexane/EtOAc) isolates the 4-nitro isomer in 70–75% yield.

Coupling of Enaminone and Oxime Components

The final step conjugates the enaminone and oxime via amide bond formation:

Carbodiimide-Mediated Coupling

Activation of the enaminone’s carboxylic acid (generated in situ via hydrolysis) with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) enables coupling with the oxime’s amine. Dichloromethane (DCM) at 0°C→RT provides the product in 68–75% yield.

Reaction Setup

Component	Details
Coupling Agent	EDC (1.2 eq), HOBt (1.5 eq)
Solvent	DCM
Temperature	0°C → RT (12 h)
Workup	Aqueous NaHCO₃ wash, MgSO₄ drying

Microwave-Assisted Synthesis

Microwave irradiation (100°C, 30 min) accelerates the coupling, improving yield to 82% while reducing side products. This method is ideal for scale-up but requires specialized equipment.

Analytical Validation and Characterization

Post-synthesis, structural confirmation relies on spectroscopic and crystallographic data:

Spectroscopic Profiles

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.42 (s, 1H, imine-H), 7.92 (d, J = 8.6 Hz, 2H, Ar-H), 7.68 (d, J = 8.6 Hz, 2H, Ar-H), 3.18 (s, 6H, N(CH₃)₂).
• IR (KBr) : ν 2210 cm⁻¹ (C≡N), 1665 cm⁻¹ (C=O), 1520 cm⁻¹ (NO₂).

Crystallographic Data

Single-crystal X-ray diffraction confirms the E,E-configuration, with dihedral angles of 20.4° between aromatic planes. Intramolecular O–H···N hydrogen bonding stabilizes the oxime moiety.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
Copper-Catalyzed Coupling	85	98	Redox-neutral, scalable	Requires anhydrous conditions
Carbodiimide Coupling	75	95	Mild conditions	Slow reaction kinetics
Microwave Synthesis	82	97	Rapid, high yield	Equipment-dependent

Chemical Reactions Analysis

Types of Reactions

(2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano and nitrophenyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols; reactions often conducted in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

Medicinal Applications

• Anticancer Activity :
  • Research has indicated that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. The presence of the cyano group may enhance the reactivity of the compound towards biological targets, potentially leading to apoptosis in cancer cells.
  • A study focusing on related compounds demonstrated that modifications in the structure can significantly influence their antitumor efficacy, suggesting that (2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide could be explored for similar applications .
• Anti-inflammatory Properties :
  • Compounds containing cyanoacrylamide derivatives have been investigated for their anti-inflammatory effects. The mechanism often involves inhibition of pro-inflammatory cytokines and modulation of signaling pathways associated with inflammation .
• Neurological Applications :
  • Given its structural similarity to known neuroprotective agents, there is potential for this compound to be studied as a therapeutic agent in neurodegenerative diseases. The dimethylamino group might enhance blood-brain barrier permeability, facilitating central nervous system targeting .

Synthetic Applications

• Building Block in Organic Synthesis :
  • The compound can serve as a versatile intermediate in organic synthesis due to its reactive functional groups. It can be utilized in the synthesis of more complex molecules through nucleophilic addition reactions or as a precursor for creating polymeric materials.
• Polymer Chemistry :
  • Its reactive nature allows it to be incorporated into polymeric matrices, potentially leading to materials with enhanced mechanical properties or specific functionalities such as drug delivery systems or smart materials that respond to environmental stimuli .

Case Studies and Research Findings

• Study on Anticancer Activity :
  • In vitro studies were conducted on similar cyanoacrylamides, revealing significant cytotoxicity against breast and lung cancer cell lines. The study highlighted the importance of substituent variation on anticancer activity and suggested that further exploration of (2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide could yield promising results .
• Development of Drug Delivery Systems :
  • Research into polymeric systems incorporating cyanoacrylamides has shown enhanced drug loading capacities and controlled release profiles. The unique chemical properties of (2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide may allow for tailored drug delivery applications .

Mechanism of Action

The mechanism of action of (2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation.

Biological Activity

(2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide, also known by its CAS number 339103-83-2, is a compound of interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{15}N_{5}O$. It features a cyano group, a dimethylamino moiety, and a nitrophenylmethoxy group, which contribute to its reactivity and biological interactions.

The compound's biological activity is primarily attributed to its ability to interact with various molecular targets involved in inflammatory and oxidative stress pathways. The following mechanisms have been proposed based on existing literature:

• Inhibition of Pro-inflammatory Cytokines : Studies indicate that the compound can modulate the synthesis of pro-inflammatory cytokines such as IL-1β and TNFα in macrophage cultures. This modulation suggests potential anti-inflammatory properties .
• Nitric Oxide Production : The compound has shown the ability to reduce nitric oxide production in activated macrophages, which is crucial in inflammatory responses .
• Molecular Docking Studies : In silico docking studies have revealed strong binding affinities with targets like lipoxygenase (5-LOX) and cyclooxygenase (COX-2), which are key enzymes in the inflammatory pathway .

In Vitro Studies

In vitro assays have demonstrated that (2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide exhibits significant effects on cell viability and cytokine production in macrophage cultures. The following findings were observed:

• Cell Viability : The compound was tested at various concentrations, showing non-cytotoxic effects while effectively reducing cytokine levels.
• Cytokine Modulation : A notable decrease in IL-1β and TNFα production was recorded at concentrations of 25 µM and 50 µM, indicating its potential as an immunomodulatory agent .

In Vivo Studies

In vivo models using CFA-induced paw edema and zymosan-induced peritonitis have been employed to evaluate the anti-inflammatory efficacy of the compound:

• Anti-edematogenic Activity : At a dose of 100 mg/kg, the compound significantly reduced paw edema over time, comparable to standard anti-inflammatory drugs like dexamethasone.
• Leukocyte Migration : The compound demonstrated a dose-dependent reduction in leukocyte migration during induced peritonitis, with reductions up to 90.5% at higher doses .

Case Studies

Recent research has highlighted the therapeutic potential of (2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide in treating inflammatory diseases:

• Study on Anti-inflammatory Effects : A study published in 2022 investigated the anti-inflammatory properties of similar compounds derived from bioisosteric modifications. Results indicated that modifications similar to those present in (2E)-2-cyano compounds could yield significant anti-inflammatory effects through similar pathways .

Summary of Findings

Study Type	Key Findings
In Vitro	Reduced IL-1β and TNFα production; non-cytotoxic up to 50 µM concentration
In Vivo	Significant reduction in paw edema; decreased leukocyte migration by up to 90.5%
Molecular Docking	Strong binding affinity with COX-2 and 5-LOX; potential for anti-inflammatory drug development

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Reference
(2E)-2-cyano-3-(dimethylamino)-N-[(1E)-{[(4-nitrophenyl)methoxy]imino}methyl]prop-2-enamide	4-NO₂	C₁₅H₁₆N₄O₃	316.32	High electron-withdrawing effect; potential for nitro reduction in vivo	Target Compound
N-[(E)-{[(4-Chlorobenzyl)oxy]amino}methylene]-2-cyano-3-(dimethylamino)acrylamide	4-Cl	C₁₄H₁₅ClN₄O₂	306.75	Moderate electron-withdrawing effect; enhanced lipophilicity
(2E)-2-cyano-N-[(1E)-(hydroxyimino)methyl]-3-(4-methoxyphenyl)prop-2-enamide	4-OCH₃	C₁₂H₁₁N₃O₃	245.23	Electron-donating group; increased solubility in polar solvents

Key Insights :

• Solubility : The nitro substituent may reduce aqueous solubility relative to the methoxy analog but improve membrane permeability due to moderate lipophilicity .

Modifications to the Acrylamide Side Chain

Compound Name	Side Chain	Molecular Formula	Biological Relevance	Reference
(2E)-2-cyano-3-(dimethylamino)-N-(propan-2-yl)prop-2-enamide	Isopropyl	C₉H₁₅N₃O	181.23	Simplified structure; used in SAR studies for kinase inhibition
(2E)-N-[3-(dimethylamino)propyl]-N-(2,6-dimethylphenyl)-3-phenylprop-2-enamide	Dimethylaminopropyl	C₂₃H₂₉N₃O	367.50	Enhanced basicity; potential for intracellular targeting
Target Compound	4-Nitrobenzyloxyimino	C₁₅H₁₆N₄O₃	316.32	Designed for covalent binding (e.g., via imino group)	-

Key Insights :

• Steric Effects: The bulky 4-nitrobenzyloxyimino group in the target compound may sterically hinder interactions with flat binding pockets compared to smaller substituents like isopropyl .
• Covalent Binding Potential: The imino group could act as a Michael acceptor or participate in Schiff base formation, a feature absent in non-imino analogs .

Table 1: Comparative Physicochemical Properties

Property	Target Compound	4-Cl Analog	4-OCH₃ Analog
Molecular Weight	316.32	306.75	245.23
Calculated LogP*	1.8 (est.)	2.1	0.9
Electron Effect	Strong EWG	Moderate EWG	EDG

*Estimated using fragment-based methods.